Cas no 1865220-02-5 (2-[(1,3-Dimethoxypropan-2-yl)oxy]-1-iodo-2-methylpropane)

2-[(1,3-Dimethoxypropan-2-yl)oxy]-1-iodo-2-methylpropane is a specialized organic compound featuring both ether and iodoalkyl functional groups, making it a versatile intermediate in synthetic chemistry. Its structure, combining a 1,3-dimethoxypropane backbone with an iodo-substituted methylpropane moiety, offers reactivity for nucleophilic substitution and ether cleavage reactions. The presence of iodine enhances its utility in cross-coupling and alkylation processes, while the dimethoxy groups provide stability and solubility in polar solvents. This compound is particularly valuable in pharmaceutical and fine chemical synthesis, where controlled functionalization is required. Its balanced reactivity and stability make it suitable for multi-step transformations under mild conditions.
2-[(1,3-Dimethoxypropan-2-yl)oxy]-1-iodo-2-methylpropane structure
1865220-02-5 structure
Product Name:2-[(1,3-Dimethoxypropan-2-yl)oxy]-1-iodo-2-methylpropane
CAS No:1865220-02-5
MF:C9H19IO3
MW:302.149835824966
CID:5997024
PubChem ID:165792872
Update Time:2025-11-01

2-[(1,3-Dimethoxypropan-2-yl)oxy]-1-iodo-2-methylpropane Chemical and Physical Properties

Names and Identifiers

    • 2-[(1,3-dimethoxypropan-2-yl)oxy]-1-iodo-2-methylpropane
    • EN300-1133278
    • 1865220-02-5
    • 2-[(1,3-Dimethoxypropan-2-yl)oxy]-1-iodo-2-methylpropane
    • Inchi: 1S/C9H19IO3/c1-9(2,7-10)13-8(5-11-3)6-12-4/h8H,5-7H2,1-4H3
    • InChI Key: UWHLBIDZHXHROD-UHFFFAOYSA-N
    • SMILES: ICC(C)(C)OC(COC)COC

Computed Properties

  • Exact Mass: 302.03789g/mol
  • Monoisotopic Mass: 302.03789g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 27.7Ų

2-[(1,3-Dimethoxypropan-2-yl)oxy]-1-iodo-2-methylpropane Pricemore >>

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Additional information on 2-[(1,3-Dimethoxypropan-2-yl)oxy]-1-iodo-2-methylpropane

Comprehensive Overview of 2-[(1,3-Dimethoxypropan-2-yl)oxy]-1-iodo-2-methylpropane (CAS No. 1865220-02-5)

2-[(1,3-Dimethoxypropan-2-yl)oxy]-1-iodo-2-methylpropane (CAS No. 1865220-02-5) is a specialized organic compound with significant applications in synthetic chemistry and pharmaceutical research. This compound, characterized by its unique ether and iodoalkane functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, featuring a dimethoxypropyl moiety, enhances its reactivity in nucleophilic substitution reactions, making it valuable for constructing carbon-carbon and carbon-heteroatom bonds.

In recent years, the demand for high-purity intermediates like 2-[(1,3-Dimethoxypropan-2-yl)oxy]-1-iodo-2-methylpropane has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "CAS 1865220-02-5 solubility" or "synthesis applications of iodoalkanes," reflecting its relevance in optimizing reaction conditions. The compound's stability under mild conditions and compatibility with Grignard reagents and organolithium compounds further broaden its utility.

From an industrial perspective, 1865220-02-5 is often employed in the production of fine chemicals and agrochemicals. Its role in cross-coupling reactions, such as Suzuki-Miyaura or Negishi couplings, aligns with the growing interest in "green chemistry" and "sustainable synthesis." Users also inquire about "safety data for 2-[(1,3-Dimethoxypropan-2-yl)oxy]-1-iodo-2-methylpropane," emphasizing the need for transparent handling guidelines.

The compound's spectroscopic properties (e.g., NMR and IR spectra) are well-documented, aiding in quality control during large-scale production. Analytical queries like "CAS 1865220-02-5 HPLC methods" highlight its importance in pharmaceutical quality assurance. Additionally, its potential in peptide modification and bioconjugation techniques has garnered attention in biotech forums.

In summary, 2-[(1,3-Dimethoxypropan-2-yl)oxy]-1-iodo-2-methylpropane (CAS No. 1865220-02-5) bridges gaps between academic research and industrial applications. Its adaptability to modern catalytic systems and alignment with trends in synthetic efficiency ensure its continued prominence in chemical innovation.

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